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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334

A Comparative Analysis of Woody Amber Odorants for Researchers and Drug Development
Professionals

This guide provides a detailed comparative analysis of four commercially significant woody
amber odorants: Ambroxan, Iso E Super, Cedramber, and Timberol. The information is tailored
for researchers, scientists, and professionals in drug development who are interested in the
chemosensory properties and underlying biological mechanisms of these fragrance molecules.

Comparative Data of Woody Amber Odorants

The following tables summarize the key chemical, physical, and olfactory properties of the
selected woody amber odorants, facilitating a direct comparison of their characteristics.

Table 1: Chemical and Physical Properties

Property Ambroxan Iso E Super Cedramber Timberol
CAS Number 6790-58-5[1] 54464-57-2[2][3] 67874-81-1[4] 70788-30-6[2]
Molecular

C16H280[1] C16H260][5] C16H280[4] C15H300]2]
Formula
Molecular Weight

236.4[1] 234.38[2] 236.4[6] 226.4[2]
(g/mol)
Vapor Pressure ~0.0016 (23°C)

0.009[5] 0.0127[6] 0.00051[2]
(mmHg @ 25°C) (2][5]
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Table 2: Olfactory Properties

Property Ambroxan Iso E Super Cedramber Timberol
Dry, woody,
Ambery, woody, T
) ] Smooth, woody, ambergris-like Dry, sharp,
pine, cedar-like ) )
] ) ambery with a with cedar, woody-ambery
Odor Profile with tea and ] ] ]
"velvet-like" patchouli, and with cedarwood-
labdanum ] ] ]
sensation.[5] vetiver nuances. like facets.[8]
nuances.[1]
[7]
Isomer B: ~500,
Odor Threshold Data not
] 0.3 (as ppb)[1] Isomer G: ] 5.8[2]
(ng/L air) available
~0.005[9]
> 400 hours on a > 600 hours at
o _ ' > 125 hours on a
Substantivity smelling strip. > 48 hours.[5] ) ) 100% on a
smelling strip.[8] ) )
[10] smelling strip.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison of woody amber
odorants are provided below.

Odor Threshold Determination via Gas
Chromatography-Olfactometry (GC-O)

This protocol outlines the determination of the odor detection threshold of a volatile compound
using Gas Chromatography-Olfactometry (GC-O), a technique that combines gas
chromatographic separation with sensory detection.[11]

Objective: To determine the lowest concentration of an odorant that is detectable by a human
assessor.

Materials and Apparatus:

¢ Gas Chromatograph (GC) with a Flame lonization Detector (FID) and an Olfactory Detection
Port (ODP).
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Capillary column suitable for fragrance analysis (e.g., HP-5).

Syringe for sample injection.

A dilution series of the odorant in a suitable solvent (e.g., ethanol).

Trained sensory panel (assessors).

Humidified air supply to the ODP.
Procedure:

o Sample Preparation: Prepare a series of dilutions of the odorant in a volatile solvent. The
concentration range should span the expected odor threshold.

e GC-O System Setup: The GC effluent is split between the FID and the ODP. The ODP is
supplied with humidified air to prevent nasal dehydration of the assessor.

e Analysis:

[¢]

An assessor is positioned at the ODP.

[e]

A known volume of the highest concentration sample is injected into the GC.

The assessor indicates when an odor is detected and describes its character. The

o

retention time is recorded.

o

This process is repeated with progressively lower concentrations of the odorant.

o Threshold Determination: The odor threshold is defined as the lowest concentration at which
the odorant is reliably detected by the assessor. For a panel, it is the concentration at which
50% of the panelists can detect the odor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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